Cas no 1159988-51-8 (3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole)

• Product Name: 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole
• CAS No: 1159988-51-8
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• MDL: MFCD08552840
• CID: 3059683
• PubChem ID: 19587637
• Update Time: 2025-10-24

3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole
• EN300-230028
• AKOS000311381
• CS-0240774
• BBL040130
• STK349909
• 1159988-51-8
• JWB98851

• MDL： MFCD08552840
• Inchi： 1S/C20H22N2O4/c1-12-19(13-6-8-15(23-2)17(10-13)25-4)21-22-20(12)14-7-9-16(24-3)18(11-14)26-5/h6-11H,1-5H3,(H,21,22)
• InChI Key： VRJVHSRMDTVYKG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=C(C)C(C2C=CC(=C(C=2)OC)OC)=NN1)OC

Computed Properties

• Exact Mass: 354.15795719Da
• Monoisotopic Mass: 354.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.6Ų

Additional information on 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole

Introduction to 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole (CAS No. 1159988-51-8)

3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole, with the CAS number 1159988-51-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole make it a promising candidate for various drug development initiatives.

The chemical structure of 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole consists of a pyrazole ring substituted with two 3,4-dimethoxyphenyl groups and a methyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The dimethoxyphenyl groups are known to enhance lipophilicity and improve cellular uptake, while the methyl group at the 4-position can influence the compound's stability and reactivity.

Recent studies have explored the potential of 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole has also been investigated for its antioxidant properties. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—positions 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole as a versatile therapeutic agent with broad-spectrum applications.

In addition to its biological activities, the synthesis of 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclization steps. These advancements in synthetic methods have made it more feasible to produce this compound on a larger scale for further preclinical and clinical evaluations.

The pharmacokinetic properties of 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it could be administered orally as a potential therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While clinical trials for 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole are still in early stages, preclinical studies have provided promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

In conclusion, 3,5-Bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole (CAS No. 1159988-51-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further research and development in various medical fields. Ongoing studies continue to explore its full potential as a novel therapeutic agent.